Cas no 2411224-28-5 (5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile)

• Product Name: 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile
• CAS No: 2411224-28-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5914228
• PubChem ID: 165767590
• Update Time: 2025-10-19

5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7562500
• 2411224-28-5
• Z3991576683
• 5-chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile
• 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile

• Inchi： 1S/C11H10ClNO2/c1-7-2-9(12)3-8(4-13)11(7)15-6-10-5-14-10/h2-3,10H,5-6H2,1H3
• InChI Key： RURJNZWWYWPSCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C)C=1)OCC1CO1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.6Ų

Additional information on 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile

Professional Introduction to 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile (CAS No. 2411224-28-5)

5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile, with the CAS number 2411224-28-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile features a benzonitrile core substituted with a chloro group at the 5-position, a methyl group at the 3-position, and an oxiran-2-ylmethoxy moiety at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of the oxiran ring, in particular, introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of novel compounds that target various therapeutic areas. The 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile structure has been studied for its potential applications in oncology, inflammation, and central nervous system disorders. Its benzonitrile backbone is known to be a common pharmacophore in many bioactive molecules, while the chloro and methyl substituents can influence electronic and steric properties, affecting binding affinity to biological targets.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The oxiran ring can undergo various reactions, including nucleophilic substitution and ring-opening reactions, which allow for the introduction of additional functional groups. This flexibility makes it an attractive scaffold for medicinal chemists looking to design molecules with specific biological activities. For instance, recent studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes involved in cancer progression.

The pharmaceutical industry has been particularly interested in compounds that can modulate signaling pathways associated with diseases. The 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile molecule has shown potential in interacting with targets such as kinases and transcription factors. Preliminary computational studies suggest that its binding mode could be optimized for higher affinity by fine-tuning the substituents around the benzonitrile core. This has prompted researchers to explore its use as a lead compound for structure-based drug design.

In addition to its pharmacological potential, the synthesis of 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile presents an interesting challenge for organic chemists. The synthesis involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further investigation.

The oxiran ring is particularly noteworthy in this context, as it can be used to introduce stereocenters into the molecule. This is crucial for developing enantiomerically pure compounds, which often exhibit improved pharmacological properties compared to racemic mixtures. Researchers have been exploring strategies to control the stereochemistry of the oxiran ring during synthesis, leading to novel derivatives with enhanced biological activity.

The benzonitrile core itself is a well-known pharmacophore that has been extensively studied for its role in various bioactive compounds. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable component in drug design. The chloro and methyl substituents further enhance these interactions by modulating electronic properties and steric hindrance around the binding site.

In conclusion, 5-Chloro-3-methyl-2-[(oxiran-2-yl)methoxy]benzonitrile (CAS No. 2411224-28-5) represents a promising compound in the realm of pharmaceutical chemistry. Its unique molecular structure and functional groups make it an attractive candidate for further exploration in drug discovery. With ongoing research focusing on optimizing its synthesis and exploring its biological activities, this compound holds significant potential for contributing to the development of novel therapeutic agents.